Cas no 648956-69-8 (Benzene, 1,4-dimethoxy-2-[(2-methyl-2-propenyl)thio]-)

• Product Name: Benzene, 1,4-dimethoxy-2-[(2-methyl-2-propenyl)thio]-
• CAS No: 648956-69-8
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 411807
• PubChem ID: 12065347
• Update Time: 2025-04-19

Benzene, 1,4-dimethoxy-2-[(2-methyl-2-propenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dimethoxy-2-[(2-methyl-2-propenyl)thio]-
• 1,4-dimethoxy-2-(2-methylprop-2-enylsulfanyl)benzene
• DTXSID50476796
• 648956-69-8

• Inchi： 1S/C12H16O2S/c1-9(2)8-15-12-7-10(13-3)5-6-11(12)14-4/h5-7H,1,8H2,2-4H3
• InChI Key： XSRYYUIUSXTDMR-UHFFFAOYSA-N
• SMILES： S(CC(=C)C)C1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 224.08718
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 18.46